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Compound of Interest

Compound Name: 1,2-Dichloro-1,1,2-trifluoroethane

cat. No.: B1204223

An In-depth Technical Guide on the Thermodynamic Properties of R-123a

This technical guide provides a comprehensive overview of the core thermodynamic properties
of 1,2-dichloro-1,1,2-trifluoroethane, commonly known as R-123a. The information is
intended for researchers, scientists, and professionals in fields where precise knowledge of
refrigerant properties is critical. This document summarizes key quantitative data in structured
tables, details experimental methodologies for property determination, and includes
visualizations of experimental workflows.

Physical and Chemical Identity

R-123a is a hydrochlorofluorocarbon (HCFC) with the chemical formula C2HCI2Fs. Itis an
isomer of the more commonly known R-123 (2,2-dichloro-1,1,1-trifluoroethane).

Property Value

Chemical Name 1,2-dichloro-1,1,2-trifluoroethane
CAS Number 354-23-4[1][2][3][4][5][6]

Molecular Formula C2HCI2F3[1][2][3][4][5][6]

Molar Mass 152.93 g/mol [2][4]

Synonyms HCFC-123a, F 123a, CFC 123a[1][6]

Core Thermodynamic Properties
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The following tables summarize the fundamental thermodynamic properties of R-123a.

Phase Change Properties

Property Value Unit
Melting Point -78.0 °C
195.2 K

Boiling Point 29.5 °C
302.6 K

Critical Temperature 188.5 °C
461.6 K

Note: Data sourced from multiple references.[2]

State Point Properties

Property Value Unit Conditions
Density 1.50 g/cm3 at 25 °C
Vapor Pressure 620.01 mmHg at 25 °C

Note: Data sourced from multiple references.[2]

Experimental Protocols

The determination of the thermodynamic properties of refrigerants like R-123a relies on precise
experimental methodologies. Below are detailed descriptions of common protocols for
measuring key properties.

Viscosity Measurement: Oscillating-Disk Viscometer

The viscosity of gaseous R-123a can be measured using an oscillating-disk viscometer.[7] This
method offers high accuracy, typically within £0.5%.[7]

Methodology:
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o Apparatus Setup: An oscillating disk is suspended in a temperature-controlled, high-pressure
chamber filled with the gaseous R-123a sample.

o Measurement Principle: The disk is set into oscillation, and the damping of these oscillations
is measured. The degree of damping is directly related to the viscosity of the surrounding
gas.

o Relative Measurement: The measurements are often performed relative to a gas with a well-
known viscosity, such as nitrogen.[7] The viscometer is first calibrated with the reference gas
to determine instrument-specific constants.[7]

o Data Acquisition: The period and logarithmic decrement of the oscillations are recorded at
various temperatures and pressures.

o Calculation: The viscosity is calculated from the measured damping and the calibration
constants. The Chapman-Enskog equation can be used to represent the viscosity at
atmospheric pressure.[7]

Thermal Conductivity Measurement: Transient Hot-Wire
Method

The transient hot-wire method is a standard technique for measuring the thermal conductivity of
fluids, including refrigerants like R-123a.[8][9]

Methodology:

e Apparatus: A thin platinum wire is submerged in the R-123a liquid or vapor sample within a
high-pressure cell. The wire serves as both a heating element and a resistance thermometer.

[8]

o Heating and Measurement: A constant current is passed through the wire, causing its
temperature to rise. The rate of this temperature increase is precisely measured by
monitoring the change in the wire's resistance.

¢ Principle: The rate at which the wire's temperature increases is inversely proportional to the
thermal conductivity of the surrounding fluid. For a fluid with high thermal conductivity, heat
dissipates more quickly, resulting in a slower temperature rise of the wire.
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» Data Analysis: The thermal conductivity is determined from the slope of the temperature rise
versus the logarithm of time.[8] Corrections are applied for the finite heat capacity of the wire
and the temperature dependence of the fluid's properties.[8]

Density Measurement

Several methods can be employed to determine the density of liquid R-123a.

Methodology 1: Graduated Cylinder and Balance

Mass of Empty Cylinder: A clean, dry graduated cylinder is weighed on an analytical balance.

Volume of Liquid: A precise volume of liquid R-123a is added to the graduated cylinder.

Mass of Liquid and Cylinder: The graduated cylinder containing the liquid is reweighed.

Calculation: The mass of the liquid is determined by subtraction. The density is then
calculated by dividing the mass by the measured volume.

Methodology 2: Water Displacement (for immiscible liquids denser than water)

While less common for liquids, a variation of this principle can be used with immiscible liquids.
A more precise method for liquids is the use of a pycnometer.

Methodology 3: Pycnometer

o Calibration: The exact volume of the pycnometer is determined by filling it with a liquid of
known density, such as deionized water, and weighing it.

o Sample Measurement: The pycnometer is then filled with R-123a and weighed.

o Calculation: The mass of the R-123a is determined, and the density is calculated using the
known volume of the pycnometer.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of
the thermal conductivity of R-123a using the transient hot-wire method.
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Data Analysis and Results

Calculate Thermal Conductivity Apply Corrections
from Slope of AT vs. In(t) (e.g., wire heat capacity)

Sample Preparation and Apparatus Setup
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Caption: Workflow for Thermal Conductivity Measurement of R-123a.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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